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Compound of Interest

Compound Name: Strombine

cat. No.: B152461

Strombine: A Comprehensive Technical Guide

An In-depth Examination of the Chemical Structure, Properties, and Biological Significance of
N-(carboxymethyl)-L-alanine

Abstract

Strombine, scientifically known as N-(carboxymethyl)-L-alanine, is a naturally occurring imino
acid found predominantly in marine invertebrates. This technical guide provides a
comprehensive overview of the chemical structure, physicochemical properties, and biological
significance of Strombine. Detailed experimental protocols for its synthesis and isolation are
presented, alongside a thorough analysis of its spectroscopic data. This document is intended
for researchers, scientists, and professionals in the fields of marine biology, natural product
chemistry, and drug development, offering a consolidated resource for understanding and
utilizing this intriguing marine metabolite.

Chemical Structure and Identification

Strombine is a derivative of the amino acid L-alanine, where a carboxymethyl group is
substituted on the amino group.[1] Its chemical structure is characterized by a central nitrogen
atom bonded to a methyl-substituted carbon of a propanoic acid moiety and a methylene group
of an acetic acid moiety.

Chemical Formula: CsHaNOa[1]

IUPAC Name: (2S)-2-(carboxymethylamino)propanoic acid[1]
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Synonyms: N-(carboxymethyl)-L-alanine, (S)-2-((Carboxymethyl)amino)propanoic acid, 2-

Methyliminodiacetic acid[1]

Molecular Structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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